Cas no 1934691-10-7 (2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol)

• Product Name: 2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol
• CAS No: 1934691-10-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6388588
• PubChem ID: 130698718
• Update Time: 2025-05-21

2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol
• EN300-1745209
• 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol
• 1934691-10-7

• Inchi： 1S/C10H19NO/c1-10(11,6-12)9-5-7-2-3-8(9)4-7/h7-9,12H,2-6,11H2,1H3
• InChI Key： KKXXATZLMKPGAH-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CC2CCC1C2)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-{bicyclo2.2.1heptan-2-yl}propan-1-ol

Comprehensive Overview of 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1934691-10-7): Properties, Applications, and Industry Insights

The compound 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1934691-10-7) is a structurally unique organic molecule featuring a bicyclo[2.2.1]heptane (norbornane) scaffold coupled with an amino-propanol functional group. This combination of rigid bicyclic framework and polar substituents makes it a versatile intermediate in pharmaceutical and material science research. The CAS No. 1934691-10-7 designation ensures precise identification, critical for regulatory compliance and patent applications.

In recent years, the demand for bicyclic compounds like 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol has surged due to their applications in drug discovery. Researchers highlight its potential as a chiral building block for asymmetric synthesis, particularly in designing central nervous system (CNS) therapeutics. The norbornane core enhances metabolic stability, a hot topic in AI-driven drug design discussions, where computational models predict improved pharmacokinetics.

The synthesis of CAS No. 1934691-10-7 typically involves stereoselective reactions, leveraging the bicyclo[2.2.1]heptane ring’s strain to control stereochemistry. This aligns with the industry’s shift toward green chemistry, as solvent-free or catalytic methods are explored. A 2023 study noted its role in biodegradable polymer research, addressing the sustainability trend—a frequently searched term in scientific databases.

Analytical characterization of 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol includes NMR, HPLC, and mass spectrometry, ensuring purity for high-value applications. Its melting point and solubility data are often queried in chemical databases, reflecting user interest in practical handling. Notably, its low toxicity profile (per preliminary studies) makes it attractive for cosmetic formulations, another trending sector.

From an SEO perspective, combining technical terms like chiral auxiliaries or molecular rigidity with trending queries such as "sustainable drug synthesis" enhances visibility. The compound’s patent landscape is also a focus, with competitors analyzing its use in next-gen catalysts. As AI-assisted molecular modeling grows, CAS No. 1934691-10-7 may see expanded virtual screening applications.

In conclusion, 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol exemplifies innovation at the intersection of structural complexity and functional adaptability. Its relevance to green chemistry, CNS drug development, and material science ensures sustained academic and industrial interest, backed by rigorous research and evolving applications.